Cas no 153237-23-1 (a-D-Galactopyranose,6-deoxy-1,2:3,4-bis-O-(1-methylethylidene)-6-(octylamino)-)

• Product Name: a-D-Galactopyranose,6-deoxy-1,2:3,4-bis-O-(1-methylethylidene)-6-(octylamino)-
• CAS No: 153237-23-1
• MF: C₂₀H₃₇NO₅
• MW: 371.511486768723
• CID: 202759
• PubChem ID: 192625
• Update Time: 2025-04-19

a-D-Galactopyranose,6-deoxy-1,2:3,4-bis-O-(1-methylethylidene)-6-(octylamino)- Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranose,6-deoxy-1,2:3,4-bis-O-(1-methylethylidene)-6-(octylamino)-
• (4,7,7-trimethyl-3-bicyclo[4.1.0]hept-4-enyl)methanol
• 6-Deoxy-6-n-octylamino-1,2-3,4-di-O-isopropylidene-alpha-D-galactopyranose
• 6-Desoxy-6-n-octylamino-1,2-3,4-di-O-isopropylidenegalactopyranose
• 8-RN-Dagal
• N-{[(3aR,5R,5aS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-3aH-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran-5-yl]methyl}octan-1-amine (non-preferred name)
• 5H-Bis[1,3]dioxolo[4,5-b:4',5'-d]pyran,a-D-galactopyranose deriv.
• N-[[(1S,2R,6R,8R,9S)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-8-yl]methyl]octan-1-amine
• 153237-23-1

• Inchi： 1S/C20H37NO5/c1-6-7-8-9-10-11-12-21-13-14-15-16(24-19(2,3)23-15)17-18(22-14)26-20(4,5)25-17/h14-18,21H,6-13H2,1-5H3/t14-,15+,16+,17-,18-/m1/s1
• InChI Key： SZYUTFXCQDKWOB-DISONHOPSA-N
• SMILES： O1C(C)(C)O[C@H]2[C@@H](CNCCCCCCCC)O[C@H]3[C@@H]([C@@H]12)OC(C)(C)O3

Computed Properties

• Exact Mass: 371.267
• Monoisotopic Mass: 371.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.007
• Boiling Point: 432.4°Cat760mmHg
• Flash Point: 195.2°C
• Refractive Index: 1.456